3-(1-Azepanylmethyl)-6-(1,3-benzodioxol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
3-(1-Azepanylmethyl)-6-(1,3-benzodioxol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Brand Name:
Vulcanchem
CAS No.:
1246067-98-0
VCID:
VC0360945
InChI:
InChI=1S/C17H19N5O2S/c1-2-4-8-21(7-3-1)10-15-18-19-17-22(15)20-16(25-17)12-5-6-13-14(9-12)24-11-23-13/h5-6,9H,1-4,7-8,10-11H2
SMILES:
C1CCCN(CC1)CC2=NN=C3N2N=C(S3)C4=CC5=C(C=C4)OCO5
Molecular Formula:
C17H19N5O2S
Molecular Weight:
357.4g/mol
3-(1-Azepanylmethyl)-6-(1,3-benzodioxol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
CAS No.: 1246067-98-0
Main Products
VCID: VC0360945
Molecular Formula: C17H19N5O2S
Molecular Weight: 357.4g/mol
CAS No. | 1246067-98-0 |
---|---|
Product Name | 3-(1-Azepanylmethyl)-6-(1,3-benzodioxol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
Molecular Formula | C17H19N5O2S |
Molecular Weight | 357.4g/mol |
IUPAC Name | 3-(azepan-1-ylmethyl)-6-(1,3-benzodioxol-5-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
Standard InChI | InChI=1S/C17H19N5O2S/c1-2-4-8-21(7-3-1)10-15-18-19-17-22(15)20-16(25-17)12-5-6-13-14(9-12)24-11-23-13/h5-6,9H,1-4,7-8,10-11H2 |
Standard InChIKey | AUTMWUAGMVPMAN-UHFFFAOYSA-N |
SMILES | C1CCCN(CC1)CC2=NN=C3N2N=C(S3)C4=CC5=C(C=C4)OCO5 |
Last Modified | Aug 20 2021 |
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